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I. Introduction
The IMP 245 Inosine Monophosphate Dehydrogenase (IMPDH) Activity Assay Kit provides a

sensitive and reliable method for the quantitative measurement of IMPDH activity in a variety of

biological samples. IMPDH is a crucial rate-limiting enzyme in the de novo biosynthesis of

guanine nucleotides.[1][2][3] It catalyzes the NAD+-dependent oxidation of inosine-5'-

monophosphate (IMP) to xanthosine-5'-monophosphate (XMP).[1][2] The depletion of guanine

nucleotides resulting from the inhibition of IMPDH has been a target for the development of

immunosuppressive, anticancer, and antiviral therapies.[1][2] This kit is designed for

researchers, scientists, and drug development professionals to screen for IMPDH inhibitors and

to study the regulation of its activity.

The assay is based on the enzymatic conversion of IMP to XMP by IMPDH, which is coupled to

the reduction of a tetrazolium salt into a formazan dye that can be measured

spectrophotometrically. The intensity of the color produced is directly proportional to the IMPDH

activity in the sample.
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II. Kit Formulation and Storage
Table 1: IMP 245 Kit Components

Component ID Component Name Quantity Storage

IMP245-A Assay Buffer 25 mL 4°C

IMP245-B IMP Substrate 1 vial (lyophilized) -20°C

IMP245-C NAD+ Cofactor 1 vial (lyophilized) -20°C

IMP245-D Enzyme Coupling Mix 1 vial (lyophilized) -20°C

IMP245-E Colorimetric Probe 1 mL
-20°C (protect from

light)

IMP245-F
Positive Control

(IMPDH)
1 vial (lyophilized) -20°C

IMP245-G Stop Solution 10 mL Room Temperature

Upon receipt, store the components at the recommended temperatures. When stored properly,

the kit is stable for 6 months.

III. Preparation of Reagents
Assay Buffer (IMP245-A): This is supplied ready-to-use. Allow the buffer to come to room

temperature before use.

IMP Substrate (IMP245-B): Reconstitute the lyophilized substrate with 1 mL of Assay Buffer

to prepare a 10X stock solution. Mix gently until dissolved. Store the reconstituted substrate

at -20°C.

NAD+ Cofactor (IMP245-C): Reconstitute the lyophilized cofactor with 1 mL of Assay Buffer

to prepare a 10X stock solution. Mix gently until dissolved. Store the reconstituted cofactor at

-20°C.

Enzyme Coupling Mix (IMP245-D): Reconstitute the lyophilized mix with 1 mL of Assay

Buffer. Mix gently until dissolved. Store the reconstituted mix at -20°C.
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Colorimetric Probe (IMP245-E): This is supplied ready-to-use. Thaw at room temperature

before use and keep protected from light.

Positive Control (IMPDH) (IMP245-F): Reconstitute the lyophilized enzyme with 100 µL of

Assay Buffer. Mix gently. This will be your enzyme stock. For the assay, prepare a working

solution by diluting the stock 1:10 in Assay Buffer. Store the reconstituted enzyme at -20°C.

Stop Solution (IMP245-G): This is supplied ready-to-use.

IV. Signaling Pathway
The following diagram illustrates the central role of IMPDH in the de novo purine biosynthesis

pathway.
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Caption: IMPDH in Purine Biosynthesis.

V. Experimental Protocol
The following protocol is for a 96-well plate format.
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A. Sample Preparation:

Cell Lysates: Homogenize cells in 4 volumes of Assay Buffer. Centrifuge at 10,000 x g for 15

minutes at 4°C. Collect the supernatant for the assay.

Tissue Homogenates: Homogenize tissue in 4 volumes of Assay Buffer. Centrifuge at 10,000

x g for 15 minutes at 4°C. Collect the supernatant.

Purified Enzyme: Dilute the purified enzyme to the desired concentration in Assay Buffer.

B. Assay Procedure:

Prepare a master mix for each reaction. For each well, prepare the following reaction

mixture:

30 µL Assay Buffer (IMP245-A)

10 µL IMP Substrate (10X) (IMP245-B)

10 µL NAD+ Cofactor (10X) (IMP245-C)

10 µL Enzyme Coupling Mix (IMP245-D)

10 µL Colorimetric Probe (IMP245-E)

Add 70 µL of the master mix to each well of a 96-well plate.

Add 20 µL of your sample (cell lysate, tissue homogenate, or purified enzyme) to the

corresponding wells.

For the positive control, add 20 µL of the diluted Positive Control (IMPDH) (IMP245-F)

working solution.

For the negative control (blank), add 20 µL of Assay Buffer.

For inhibitor screening, add 10 µL of the test compound and 10 µL of the sample. Adjust the

volume of Assay Buffer accordingly to maintain a final volume of 100 µL.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12364493?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Incubate the plate at 37°C for 30-60 minutes, protected from light.

Add 10 µL of Stop Solution (IMP245-G) to each well to stop the reaction.

Measure the absorbance at 450 nm using a microplate reader.

C. Data Analysis:

Subtract the absorbance of the blank from all readings.

Calculate the IMPDH activity using the following formula:

IMPDH Activity (mU/mL) = (ΔA450 / (ε * l)) * (V_reaction / V_sample) * dilution_factor

Where:

ΔA450 is the change in absorbance at 450 nm.

ε is the molar extinction coefficient of the formazan dye (provided in the kit manual).

l is the path length of the well (cm).

V_reaction is the total reaction volume (100 µL).

V_sample is the volume of the sample added (20 µL).

dilution_factor is the dilution factor of the sample.

VI. Experimental Workflow
The following diagram outlines the experimental workflow for the IMP 245 assay.
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Caption: IMP 245 Assay Workflow.

VII. Representative Data
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The following table shows representative data from an experiment using the IMP 245 kit to

screen for potential inhibitors of IMPDH.

Table 2: Inhibition of IMPDH Activity

Compound Concentration (µM)
Absorbance (450
nm)

% Inhibition

No Inhibitor - 1.25 0%

Inhibitor A 1 0.88 29.6%

Inhibitor A 10 0.31 75.2%

Inhibitor A 100 0.05 96.0%

Inhibitor B 1 1.12 10.4%

Inhibitor B 10 0.95 24.0%

Inhibitor B 100 0.63 49.6%

% Inhibition = [(Absorbance_NoInhibitor - Absorbance_Inhibitor) / Absorbance_NoInhibitor] *

100
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245-impdh-activity-assay-kit]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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